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Technical Support Center: Pigment Red 166
This technical support center provides troubleshooting guidance and frequently asked

questions regarding migration and bleeding issues associated with Pigment Red 166. The

information is intended for researchers, scientists, and professionals in drug development and

other relevant fields.

Frequently Asked Questions (FAQs)
Q1: What is Pigment Red 166 and what are its typical applications?

Pigment Red 166 is a high-performance disazo condensation pigment that affords clean,

yellowish shades of red.[1] It is widely recognized for its excellent heat stability, lightfastness,

and resistance to migration and bleeding.[2][3] Its primary applications are in the coloring of

plastics and for spin dyeing.[1][4] It is frequently used in PVC, polyolefins (PE, PP), PS,

rubbers, and elastomers.[1][2] Additionally, it is recommended for high-grade industrial paints,

automotive finishes, architectural paints, and high-grade printing inks, especially for packaging.

[1][3]

Q2: Is Pigment Red 166 generally prone to migration and bleeding?

No, Pigment Red 166 is known for its excellent resistance to migration and bleeding,

particularly in plasticized PVC.[1][3][5] It is often considered a superior alternative to other

pigments in the same shade range that may exhibit poorer performance in these areas.[1][4]
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However, under certain processing conditions or in specific formulations, these issues can still

arise.

Q3: What is the difference between pigment migration and bleeding?

Migration refers to the movement of pigment particles from a pigmented material (e.g.,

plastic) into another material that is in contact with it. A common test involves pressing a

pigmented plastic sample against a white, unpigmented one and observing any color

transfer.[6]

Bleeding is the dissolution of a pigment in a solvent or plasticizer, which then leaches out of

the material, causing discoloration of the surrounding area or an adjacent material.[7] This is

often tested by exposing the pigmented material to a solvent and observing if the solvent

becomes colored.[8]

Troubleshooting Guide: Migration & Bleeding Issues
Even with a high-performance pigment like Pigment Red 166, unexpected migration or

bleeding can occur. This guide provides a step-by-step approach to identifying and resolving

these issues during your experiments.

Issue: Observation of color transfer to adjacent materials (Migration)

Possible Cause 1: Incompatibility with Polymer Matrix or Additives While Pigment Red 166 is

broadly compatible, certain polymer grades or additives (like some plasticizers or lubricants)

might create an environment where migration is more likely.[9]

Troubleshooting Steps:

Review the composition of your formulation. Are there any new or different additives

compared to previous successful experiments?

If possible, prepare a test batch with a more compatible, higher molecular weight

plasticizer, as these are less prone to causing migration.[10]

Ensure all components in your formulation are compatible with each other.
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Possible Cause 2: Excessive Processing Temperature Although Pigment Red 166 has high

heat stability (up to 300°C in HDPE), excessively high processing temperatures can increase

the mobility of pigment particles within the polymer matrix, potentially leading to migration.[2][9]

Troubleshooting Steps:

Verify the processing temperature is within the recommended range for both the polymer

and Pigment Red 166.

Reduce the processing temperature in small increments to see if the migration issue is

resolved, without compromising the quality of the final product.

Possible Cause 3: High Pigment Concentration (Overdosing) Using a higher concentration of

pigment than necessary can lead to a supersaturated state in the polymer, where not all

pigment particles are fully encapsulated, making them more likely to migrate.[9][11]

Troubleshooting Steps:

Review the pigment loading in your formulation. Is it higher than in previous successful

runs?

Conduct a concentration study to determine the minimum amount of Pigment Red 166
required to achieve the desired color strength.

Issue: Observation of color leaching into solvents or onto the surface (Bleeding)

Possible Cause 1: Poor Pigment Dispersion If the pigment is not adequately dispersed,

agglomerates (clumps of pigment particles) can form. These poorly bound particles are more

susceptible to being washed out by solvents or plasticizers.[9][12]

Troubleshooting Steps:

Evaluate your mixing and dispersion process. Ensure there is sufficient shear and mixing

time to break down agglomerates.

Consider using a dispersion agent that is compatible with your system to improve pigment

wetting and distribution.
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Conduct a filter pressure test to assess the quality of your pigment dispersion.[12]

Possible Cause 2: Aggressive Solvents or Plasticizers Certain solvents or low molecular weight

plasticizers can partially dissolve the pigment, leading to bleeding.[10][13]

Troubleshooting Steps:

If your application involves contact with solvents, ensure that Pigment Red 166 has high

resistance to those specific chemicals.

If bleeding is observed in a plasticized formulation, consider replacing the current

plasticizer with a higher molecular weight or polymeric alternative that has lower solvating

power.

Possible Cause 3: Environmental Factors High humidity or exposure to certain chemicals can

sometimes contribute to bleeding issues in coatings and inks.[9][14]

Troubleshooting Steps:

Control the environmental conditions during application and curing, ensuring adequate air

circulation to remove moisture.[14]

If the end-use environment involves chemical exposure, pre-test the pigmented material

for resistance to those specific chemicals.

Data & Physical Properties
The following tables summarize the key performance indicators for Pigment Red 166.

Table 1: Physical and Chemical Properties of Pigment Red 166
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Property Value Reference(s)

Chemical Group Disazo Condensation [1]

Molecular Formula C40H24Cl4N6O4 [3]

Molecular Weight 794.47 g/mol [15]

Density ~1.5 g/cm³ [12]

Oil Absorption ~55 g/100g [2]

Heat Resistance Up to 300°C [5]

Table 2: Fastness Properties of Pigment Red 166

Property
Rating (1-5 or 1-8
Scale)

Description Reference(s)

Light Fastness 7-8 (Excellent)
Resistance to fading

when exposed to light.
[2]

Migration Fastness 5 (Excellent)

Resistance to

migrating into

adjacent materials.

[2]

Acid Resistance 5 (Excellent)

Resistance to change

in acidic

environments.

[2]

Alkali Resistance 5 (Excellent)

Resistance to change

in alkaline

environments.

[2]

Water Resistance 5 (Excellent)
Resistance to

bleeding in water.
[12]

Oil Resistance 5 (Excellent)
Resistance to

bleeding in oil.
[12]
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Note: Fastness scales typically range from 1 (poor) to 5 (excellent), or 1 (poor) to 8 (excellent)

for lightfastness.

Experimental Protocols
Protocol 1: Evaluation of Pigment Migration in Plastics (Based on PE Migration Resistance Test

descriptions)[6]

Objective: To determine the tendency of Pigment Red 166 to migrate from a pigmented plastic

into an unpigmented plastic.

Materials:

Pigment Red 166

Polymer resin (e.g., LDPE)

White flexible PVC sheets (containing TiO2 and a plasticizer like DOP)

Two-roll mill or similar mixing equipment

Compression molding press

Oven

Weight (to apply 3 kg/cm ² pressure)

Gray Scale for assessing color change

Methodology:

Prepare a 0.2% pigmented polymer sample by thoroughly mixing Pigment Red 166 with the

desired polymer resin on a two-roll mill.

Create sample sheets of the pigmented polymer using a compression molding press.

Place a pigmented sample sheet in direct contact with a white flexible PVC sheet.

Place the combined sheets under a pressure of 3 kg/cm ² using a weight.
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Incubate the pressed sample in an oven at 80°C for 24 hours.

After incubation, separate the sheets and visually inspect the white PVC sheet for any color

staining.

Assess the degree of color transfer using a 5-grade Gray Scale, where Grade 5 indicates no

migration and Grade 1 indicates severe migration.

Protocol 2: Evaluation of Pigment Bleeding in Solvents (Based on ASTM D279, Method A)[8]

Objective: To determine the bleeding characteristics of Pigment Red 166 when in direct

contact with a solvent.

Materials:

Dry Pigment Red 166

Selected solvent (e.g., toluene, ethanol, or a specific plasticizer)

Test tubes with stoppers

Filter paper

Funnel

White paper or a spectrophotometer for color evaluation

Methodology:

Weigh 0.5 g of Pigment Red 166 and place it into a clean, dry test tube.

Add 20 mL of the selected solvent to the test tube.

Stopper the test tube and shake it vigorously for 10 seconds.

Allow the mixture to stand for 15 minutes.

Repeat the 10-second shake and then let the mixture stand for an additional 45 minutes.
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Filter the mixture through filter paper to separate the pigment from the solvent.

Observe the filtrate (the solvent that has passed through the filter).

Evaluate the degree of bleeding by visually assessing the coloration of the filtrate against a

white background or by measuring its absorbance using a spectrophotometer. The result can

be rated on a scale from no bleeding (clear solvent) to severe bleeding (intensely colored

solvent).
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Caption: Troubleshooting workflow for Pigment Red 166.
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Caption: Conceptual model of a stable pigment system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.sypigment.com/pigment-red-166.html
https://www.cncolorchem.com/news/886.html
https://www.cncolorchem.com/news/886.html
http://www.gansink.com/wp-content/uploads/2016/09/Bleed-Resistance-Tech-Bulletin.pdf
https://store.astm.org/d0279-02r19.html
https://usmasterbatch.com/products/color-masterbatch/troubleshooting-color-masterbatch-issues.html
https://www.forgeway.com/learning/blog/what-is-plasticizer-migration
https://www.specialchem.com/polymer-additives/guide/antioxidant-blooming
https://www.rowa-group.com/en/news/detail-view/news/reliably-testing-process-parameters-and-pigment-dispersion.html
https://www.rowa-group.com/en/news/detail-view/news/reliably-testing-process-parameters-and-pigment-dispersion.html
https://prontopaints.co.uk/2024/09/02/paint-defects-what-is-bleeding-how-can-you-avoid-bleeding-and-how-can-you-rectify-bleeding-when-working-with-industrial-coatings/
https://prontopaints.co.uk/2024/09/02/paint-defects-what-is-bleeding-how-can-you-avoid-bleeding-and-how-can-you-rectify-bleeding-when-working-with-industrial-coatings/
https://www.duluxtrade.com.au/technical-advice/preparation/ink-bleed/
https://m.made-in-china.com/product/Plastic-Color-Pigment-Red-166-Permanent-Scarlet-R-708863065.html
https://m.made-in-china.com/product/Plastic-Color-Pigment-Red-166-Permanent-Scarlet-R-708863065.html
https://www.benchchem.com/product/b1436591#addressing-migration-and-bleeding-issues-with-pigment-red-166
https://www.benchchem.com/product/b1436591#addressing-migration-and-bleeding-issues-with-pigment-red-166
https://www.benchchem.com/product/b1436591#addressing-migration-and-bleeding-issues-with-pigment-red-166
https://www.benchchem.com/product/b1436591#addressing-migration-and-bleeding-issues-with-pigment-red-166
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1436591?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

